Cas no 1378887-90-1 (Ethyl 5-formyl-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 5-formyl-1H-imidazole-2-carboxylate
• CAS No: 1378887-90-1
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6625770
• PubChem ID: 123367710
• Update Time: 2026-03-11

Ethyl 5-formyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-formyl-1H-imidazole-2-carboxylate
• 1378887-90-1
• ethyl 4-formyl-1H-imidazole-2-carboxylate
• G70817

• Inchi： 1S/C7H8N2O3/c1-2-12-7(11)6-8-3-5(4-10)9-6/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： IWVTXSLVZUMVHA-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)NC(C=O)=CN=1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 351.8±34.0 °C(Predicted)
• pka: 9.15±0.10(Predicted)

Additional information on Ethyl 5-formyl-1H-imidazole-2-carboxylate

Ethyl 5-formyl-1H-imidazole-2-carboxylate (CAS No. 1378887-90-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-formyl-1H-imidazole-2-carboxylate (CAS No. 1378887-90-1) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its imidazole core structure, has garnered significant attention due to its utility in the development of various bioactive molecules. The imidazole ring, a prominent heterocyclic system, is widely recognized for its role in medicinal chemistry, particularly in the design of drugs targeting neurological disorders, infectious diseases, and cancer.

The chemical structure of Ethyl 5-formyl-1H-imidazole-2-carboxylate features a formyl group at the 5-position and an ester moiety at the 2-position of the imidazole ring. This unique arrangement provides multiple reactive sites, making it an ideal building block for further functionalization. The formyl group, for instance, can undergo condensation reactions with various nucleophiles, while the ester group can be hydrolyzed or converted into other functional derivatives. These properties have made this compound a staple in synthetic organic chemistry and pharmaceutical research.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazole derivatives. The versatility of Ethyl 5-formyl-1H-imidazole-2-carboxylate has been leveraged in several groundbreaking studies. For instance, researchers have utilized this compound to synthesize inhibitors targeting enzymes involved in cancer progression. One notable example is the development of imidazole-based kinase inhibitors, which have shown promise in preclinical trials for their ability to selectively inhibit aberrant signaling pathways in tumor cells.

Moreover, the formyl group in Ethyl 5-formyl-1H-imidazole-2-carboxylate has been exploited to create Schiff bases and other conjugated systems. These derivatives have found applications in photodynamic therapy and as sensors for detecting metal ions and other small molecules. The ability to modify the imidazole core through various chemical transformations has opened up new avenues for drug discovery and material science.

The ester functionality of this compound also plays a crucial role in its pharmaceutical applications. By converting the ester into other groups such as amides or carboxylic acids, chemists can tailor the properties of the resulting molecules to enhance their bioavailability and pharmacological activity. This flexibility has been particularly useful in designing prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 5-formyl-1H-imidazole-2-carboxylate as a key intermediate. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets with high affinity and selectivity. These insights have guided the rational design of novel drugs with improved efficacy and reduced side effects.

The synthesis of Ethyl 5-formyl-1H-imidazole-2-carboxylate itself is another area of active research. Chemists have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These methods often involve multi-step cascades that take advantage of catalytic systems to streamline the process. Such advancements not only improve the accessibility of this compound but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

In conclusion, Ethyl 5-formyl-1H-imidazole-2-carboxylate (CAS No. 1378887-90-1) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for imidazole derivatives, the importance of this intermediate is likely to grow even further, solidifying its role as a critical component in drug discovery and development.